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Compound of Interest

(2,5-Difluoro-1,4-
Compound Name:
phenylene)diboronic acid

Cat. No.: B596191

An In-depth Technical Guide on (2,5-Difluoro-1,4-phenylene)diboronic Acid

CAS Number: 1256358-83-4[1][2][3][4][5]

This document provides a comprehensive technical overview of (2,5-Difluoro-1,4-
phenylene)diboronic acid, a key building block in organic synthesis, particularly for
researchers, scientists, and professionals in drug development.

Physicochemical Properties

(2,5-Difluoro-1,4-phenylene)diboronic acid is a white to pale yellow solid organic compound.
[1] It is soluble in organic solvents like dimethyl sulfoxide and ammonia and exhibits good
stability, not being easily oxidized by air.[1]
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Property Value Source
CAS Number 1256358-83-4 [2][1][3][4][5]
Molecular Formula CeHeB2F204 [2][3]
Molecular Weight 201.73 g/mol [21[31[5]
Purity >96% [2][3]
Topological Polar Surface Area  80.9 A2 [2]
Hydrogen Bond Donor Count 4 [2]
Hydrogen Bond Acceptor
C);untg p : 12
Rotatable Bond Count 2 [2]
Synthesis

A general method for the preparation of (2,5-Difluoro-1,4-phenylene)diboronic acid involves
the reaction of a corresponding difluorophenylene precursor with a borate ester in the presence
of a base catalyst.[1]
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2,5-Difluorophenylene

Dimethyl borate Reaction (2,5-Difluoro-1,4-phenylene)diboronic acid

Base catalyst )-—------------- :
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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